Cas no 1219803-56-1 (2-PROPANE-D7-THIOL)

• Product Name: 2-PROPANE-D7-THIOL
• CAS No: 1219803-56-1
• MF: C₃H₈S
• MW: 83.2037515640259
• CID: 1004198
• PubChem ID: 162343551
• Update Time: 2025-04-20

2-PROPANE-D7-THIOL Chemical and Physical Properties

Names and Identifiers

• 2-PROPANE-D7-THIOL
• D98184
• 1219803-56-1
• DB-314319

• Inchi： 1S/C3H8S/c1-3(2)4/h3-4H,1-2H3/i1D3,2D3,3D
• InChI Key： KJRCEJOSASVSRA-YYWVXINBSA-N
• SMILES： SC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 83.07860865g/mol
• Monoisotopic Mass: 83.07860865g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 1Ų